Cas no 2172601-02-2 (6-methylpyrazin-2-yl chloroformate)

• Product Name: 6-methylpyrazin-2-yl chloroformate
• CAS No: 2172601-02-2
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• CID: 6122621
• PubChem ID: 165873021
• Update Time: 2025-10-28

6-methylpyrazin-2-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 6-methylpyrazin-2-yl chloroformate
• 2172601-02-2
• EN300-1613055

• Inchi： 1S/C6H5ClN2O2/c1-4-2-8-3-5(9-4)11-6(7)10/h2-3H,1H3
• InChI Key： JJRUJSTXWMJOPJ-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1=CN=CC(C)=N1

Computed Properties

• Exact Mass: 172.0039551g/mol
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.1Ų

Additional information on 6-methylpyrazin-2-yl chloroformate

6-Methylpyrazin-2-yl Chloroformate: A Comprehensive Overview

The compound 6-methylpyrazin-2-yl chloroformate, identified by the CAS number CAS No. 2172601-02-2, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical reactions. The molecule consists of a pyrazine ring substituted with a methyl group at the 6-position and a chloroformate group at the 2-position, making it a versatile building block for synthetic chemistry.

Recent studies have highlighted the importance of 6-methylpyrazin-2-yl chloroformate in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and materials science. The chloroformate group acts as an electrophilic site, enabling nucleophilic substitutions and facilitating the formation of diverse derivatives. Researchers have explored its reactivity under various conditions, revealing its stability and selectivity in specific reaction environments.

In terms of synthesis, 6-methylpyrazin-2-yl chloroformate can be prepared through a multi-step process involving the modification of pyrazine derivatives. The introduction of the methyl group at the 6-position is typically achieved via alkylation or methylation reactions, while the chloroformate group is introduced through a reaction with phosgene or other suitable reagents. These steps require precise control over reaction conditions to ensure high yields and purity.

The structural features of CAS No. 2172601-02-2 make it an attractive candidate for exploring new synthetic pathways. For instance, its pyrazine ring provides a rigid framework that can be functionalized at multiple positions, enabling the creation of complex molecular architectures. Recent advancements in asymmetric synthesis have also opened avenues for producing enantiomerically enriched derivatives of this compound, which could be valuable in drug discovery.

Another area of interest is the application of 6-methylpyrazin-2-yl chloroformate in click chemistry. The molecule's reactivity allows for efficient coupling reactions with nucleophiles such as amines, alcohols, and thiols, making it a useful reagent in modular synthesis strategies. This capability has been leveraged in the development of bioactive molecules and advanced materials.

In conclusion, 6-methylpyrazin-2-yl chloroformate, with its unique structure and versatile reactivity, continues to be a focal point in contemporary organic chemistry research. Its applications span across multiple disciplines, and ongoing studies promise to unlock further potential uses for this intriguing compound.